Cas no 1259224-12-8 (3-chloro-6-methylisoquinoline)

• Product Name: 3-chloro-6-methylisoquinoline
• CAS No: 1259224-12-8
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 1218809
• PubChem ID: 55265707
• Update Time: 2025-10-23

3-chloro-6-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methylisoquinoline
• 1259224-12-8
• EN300-1301064
• DTXSID701306989
• SCHEMBL2757283
• AKOS006309824
• DS-001149
• Isoquinoline, 3-chloro-6-methyl-

• Inchi： 1S/C10H8ClN/c1-7-2-3-8-6-12-10(11)5-9(8)4-7/h2-6H,1H3
• InChI Key： IIKLBKPDZFJVKF-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C)C=CC=2C=N1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-chloro-6-methylisoquinoline

Comprehensive Overview of 3-Chloro-6-methylisoquinoline (CAS No. 1259224-12-8): Properties, Applications, and Industry Insights

3-Chloro-6-methylisoquinoline (CAS No. 1259224-12-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoquinoline derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 3-position and a methyl group at the 6-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 3-Chloro-6-methylisoquinoline has surged due to its role in drug discovery pipelines. Researchers are increasingly exploring its potential in targeting cancer pathways and neurodegenerative diseases, aligning with the growing focus on precision medicine. The compound’s CAS number 1259224-12-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry applications.

The synthesis of 3-Chloro-6-methylisoquinoline typically involves palladium-catalyzed cross-coupling or cyclization reactions, methodologies that are widely discussed in organic chemistry forums. Its physicochemical properties, such as moderate solubility in polar solvents and stability under ambient conditions, further enhance its utility in industrial-scale production. These traits are critical for formulators seeking scalable synthetic routes for complex molecules.

From an SEO perspective, queries like "3-Chloro-6-methylisoquinoline supplier" or "CAS 1259224-12-8 price" highlight commercial interest, while academic searches focus on "mechanism of action of isoquinoline derivatives." Addressing these trends, this article emphasizes both the compound’s scientific significance and its market dynamics. Notably, the rise of AI-driven drug design has amplified the need for such building blocks, as machine learning models prioritize structurally diverse libraries.

Environmental and regulatory considerations also shape the discourse around 3-Chloro-6-methylisoquinoline. While not classified as hazardous under major REACH or EPA guidelines, proper handling protocols are recommended due to its reactive chloro group. This aligns with industry-wide shifts toward green chemistry principles, where researchers seek to minimize waste in synthetic processes involving halogenated intermediates.

In conclusion, 3-Chloro-6-methylisoquinoline (CAS No. 1259224-12-8) exemplifies the intersection of cutting-edge research and industrial applicability. Its versatility in pharmaceutical synthesis, coupled with evolving technological advancements, ensures its continued prominence in scientific literature and commercial catalogs alike. Stakeholders are advised to monitor emerging studies on its biological activity and patent landscapes to capitalize on future opportunities.